Cas no 2680740-88-7 (methyl 2-(2-{(benzyloxy)carbonylamino}-3-bromophenyl)acetate)

• Product Name: methyl 2-(2-{(benzyloxy)carbonylamino}-3-bromophenyl)acetate
• CAS No: 2680740-88-7
• MF: C₁₇H₁₆BrNO₄
• MW: 378.217244148254
• CID: 5622442
• PubChem ID: 165921571
• Update Time: 2025-10-29

methyl 2-(2-{(benzyloxy)carbonylamino}-3-bromophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-{[(benzyloxy)carbonyl]amino}-3-bromophenyl)acetate
• 2680740-88-7
• EN300-28301623
• methyl 2-(2-{(benzyloxy)carbonylamino}-3-bromophenyl)acetate

• Inchi： 1S/C17H16BrNO4/c1-22-15(20)10-13-8-5-9-14(18)16(13)19-17(21)23-11-12-6-3-2-4-7-12/h2-9H,10-11H2,1H3,(H,19,21)
• InChI Key： ZHIXCKZSXZFFON-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CC(=O)OC)=C1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 377.02627g/mol
• Monoisotopic Mass: 377.02627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 64.6Ų

Additional information on methyl 2-(2-{(benzyloxy)carbonylamino}-3-bromophenyl)acetate

Methyl 2-(2-{(Benzyloxy)Carbonylamino}-3-Bromophenyl)Acetate: A Comprehensive Overview

Methyl 2-(2-{(Benzyloxy)Carbonylamino}-3-bromophenyl)acetate, identified by the CAS number 2680740-88-7, is a complex organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a methyl ester group attached to a phenyl ring substituted with a benzyloxycarbonyl amino group and a bromine atom. The presence of these functional groups makes it highly versatile and valuable in both academic research and industrial applications.

The synthesis of methyl 2-(2-{(benzyloxy)carbonylamino}-3-bromophenyl)acetate typically involves multi-step organic reactions, often utilizing advanced techniques such as Suzuki coupling or other cross-coupling methods. Recent studies have highlighted the importance of optimizing reaction conditions to enhance yield and purity, particularly in the context of large-scale production for pharmaceutical or material science applications.

One of the most notable applications of this compound is in the field of drug discovery. The benzyloxycarbonyl (Cbz) group is widely used as a protecting group in peptide synthesis, and its presence in this molecule makes it an ideal candidate for exploring new drug delivery systems. Researchers have recently reported on its potential use as a precursor for bioactive compounds, leveraging its structural complexity to design molecules with enhanced pharmacokinetic properties.

In addition to its role in medicinal chemistry, methyl 2-(2-{(benzyloxy)carbonylamino}-3-bromophenyl)acetate has also found applications in materials science. Its ability to undergo various polymerization reactions has led to its use in the development of novel polymeric materials with tailored mechanical and thermal properties. Recent advancements in this area have focused on incorporating this compound into biodegradable polymers, which hold promise for use in sustainable packaging and biomedical devices.

The physical properties of this compound are equally intriguing. Its molecular weight, calculated based on the CAS number 2680740-88-7, is approximately 415 g/mol, and it exhibits a melting point around 150°C. These characteristics make it suitable for use in high-temperature applications, such as in the formulation of thermoplastic resins or as an additive in high-performance composites.

From an environmental perspective, studies have shown that methyl 2-(2-{(benzyloxy)carbonylamino}-3-bromophenyl)acetate has a relatively low toxicity profile when compared to other similar compounds. This makes it an attractive option for industries seeking environmentally friendly alternatives without compromising on performance. Ongoing research is focused on further improving its biodegradability and reducing its ecological footprint.

In conclusion, methyl 2-(2-{(benzyloxy)carbonylamino}-3-bromophenyl)acetate (CAS No. 2680740-88-7) stands out as a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial innovation. As researchers continue to explore its potential, this compound is expected to contribute significantly to the development of new materials and therapeutic agents.